Cas no 148960-33-2 (5-Fluoro-2,3-dihydro-1H-inden-1-amine)

5-Fluoro-2,3-dihydro-1H-inden-1-amine structure
148960-33-2 structure
Product Name:5-Fluoro-2,3-dihydro-1H-inden-1-amine
CAS No:148960-33-2
MF:C9H10FN
MW:151.180805683136
MDL:MFCD07373914
CID:100346
PubChem ID:16666328
Update Time:2024-11-02

5-Fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2,3-dihydro-1H-inden-1-amine
    • 1-Amino-5-fluoroindane
    • 1H-INDEN-1-AMINE, 5-FLUORO-2,3-DIHYDRO
    • 1H-Inden-1-amine,5-fluoro-2,3-dihydro-
    • 5-fluoro-1-aminoindan
    • 5-fluoro-1-indanamine
    • 5-fluoro-2,3-dihydro-1H-inden-1-ylamine
    • 5-FLUORO-INDAN-1-YLAMINE
    • rac-5-fluoro-indan-1-ylamine
    • (5-Fluoro-indan-1-yl)amine
    • 1-amino-5-fluoro-indane
    • 1H-Inden-1-amine, 5-fluoro-2,3-dihydro-
    • DTXSID90586580
    • 148960-39-8
    • AS-78232
    • EN300-58767
    • POTIEZMRLKEJOZ-UHFFFAOYSA-N
    • (5-Fluoro-2,3-dihydro-1H-inden)-1-amine
    • (1S)-1-Amino-5-fluoroindane
    • 1H-INDEN-1-AMINE, 5-FLUORO-2,3-DIHYDRO-, (-)-
    • AB29094
    • SB75993
    • AKOS000204996
    • 1H-Inden-1-amine,5-fluoro-2,3-dihydro-,(-)-(9CI)
    • 148960-33-2
    • A852415
    • AB01004596-01
    • FT-0742501
    • SCHEMBL354134
    • AB29097
    • AM761
    • AKOS016042424
    • AB38284
    • (rs)-5-fluoro-indane-1-ylamine
    • Y11814
    • MFCD07373914
    • SY251430
    • (-)-5-Fluoro-2,3-dihydro-1H-inden-1-amine
    • (5-Fluoroindan-1-yl)amine; 1-Amino-5-fluoroindan; 5-Fluoro-2,3-dihydro-1H-Inden-1-amine; 5-Fluoro-2,3-dihydro-1H-inden-1-ylamine
    • 1-Amino-5-fluoro-2,3-dihydro-1H-indene
    • DB-063784
    • MDL: MFCD07373914
    • Inchi: 1S/C9H10FN/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5,9H,1,4,11H2
    • InChI Key: POTIEZMRLKEJOZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)CCC2N

Computed Properties

  • Exact Mass: 151.08000
  • Monoisotopic Mass: 151.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 2.47200

5-Fluoro-2,3-dihydro-1H-inden-1-amine Pricemore >>

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